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Compound of Interest

Compound Name: Tetrachlorohydroquinone

Cat. No.: B164984 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational plans for the handling and disposal of

Tetrachlorohydroquinone, tailored for research and drug development professionals.

Hazard Identification and Toxicological Data
Tetrachlorohydroquinone is a hazardous substance that is harmful if swallowed and causes

significant skin and eye irritation.[1][2] It is a combustible solid that can form explosive dust-air

mixtures.[3]

Summary of Acute Toxicity Data

Route Species LD50 Value Reference

Oral Mouse 25 mg/kg [1]

Oral Mouse 368 mg/kg [4]

Oral Rat 3820 mg/kg [4]

Intraperitoneal Mouse 25 mg/kg [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following equipment must

be used when handling Tetrachlorohydroquinone.[3][4]
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Area Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles / Face Shield

Wear chemical safety goggles

or safety glasses with side

shields that meet ANSI Z87.1

standards.[3][5] A face shield

may be required for certain

procedures. Contact lenses

should not be worn as they

can absorb and concentrate

irritants.[3]

Skin
Chemical-Resistant Gloves &

Lab Coat

Wear appropriate protective

gloves and clothing to prevent

all skin contact.[4] For

prolonged or repeated contact,

gloves with a high protection

class (breakthrough time >240

minutes) are recommended.[3]

Contaminated clothing should

be removed immediately and

laundered separately before

reuse.[3][4]

Respiratory
Dust Respirator / Air-Purifying

Respirator

Use a suitable dust respirator.

A respiratory protection

program that meets OSHA 29

CFR 1910.134 or European

Standard EN 149 must be

followed.[4] In situations where

significant dust may be

generated, an approved

positive flow mask or powered

air-purifying respirator (PAPR)

should be used.[3]
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Operational Plans: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood or a space with local

exhaust ventilation.[3]

Avoid all personal contact, including inhalation of dust.[3]

Minimize dust generation and accumulation during handling.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands and face thoroughly with soap and water after handling.[3]

Keep containers securely sealed when not in use.[3][4]

Storage:

Store in a tightly closed container in a cool, dry, and dark place.[4]

Store away from incompatible materials, particularly oxidizing agents like nitrates and

chlorine bleaches, as ignition may result.[3][4]

Facilities should be equipped with an eyewash station and a safety shower.[4]

Emergency and Disposal Plans
Spill Response Protocol:

In the event of a spill, follow the procedures outlined below.
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Spill Detected

Ensure Proper PPE is Worn

Immediate Action

Assess Spill Size
(Minor vs. Major)

Minor Spill Procedure

Minor

Major Spill Procedure

Major
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Notify Emergency Responders

Use Dry Cleanup Procedures
(Avoid Generating Dust)

Collect Residue into
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Wash Area with Large
Amounts of Water

Dispose of Waste According to
Local/State/Federal Regulations

Contain Spillage
(Prevent Entry into Drains/Waterways)

Click to download full resolution via product page

Caption: Emergency response workflow for a Tetrachlorohydroquinone spill.
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First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing.[3] Flush skin with plenty of

running water and soap for at least 15 minutes.[3][4] Seek medical attention if irritation

occurs or persists.[3]

Inhalation: Move the person to fresh air immediately.[4][6] If breathing is difficult or has

stopped, provide artificial respiration or oxygen.[4] Seek medical attention.[3][4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water.[4] Call a poison center or doctor immediately.[1]

Disposal Plan:

All waste material must be handled as hazardous waste in accordance with local, state, and

federal regulations.[3] One approved method involves dissolving the material in a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

Puncture containers to prevent reuse before sending to an authorized landfill.[3] Do not allow

the product to enter the sewage system or waterways.[3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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